Synthesis and structural characterization of metal complexes with macrocyclic tetracarbene ligands†
New Journal of Chemistry Pub Date: 2017-09-29 DOI: 10.1039/C7NJ02485A
Abstract
Fourteen Ag(I), Au(I), Ni(II), Pd(II), and Pt(II) complexes with macrocyclic tetradentate N-heterocyclic carbene (NHC) ligands were prepared via reactions between three macrocyclic tetrabenzimidazolium salts and metal precursors. All except two Au complexes were characterized using single-crystal X-ray diffraction. Three different structures, including a trinuclear one containing a NHC–Ag–(H2O) moiety and a hexanuclear propeller-like supramolecular assembly, are found for Ag–NHC complexes. Nine complexes of group 10 metal ions adopt square-planar geometry, in which the different ring-sizes of the macrocyclic tetracarbene ligands lead to a variation of metal–carbene bond lengths. π–π stackings are observed between the rigid aromatic benzimidazole rings in the nickel group complexes.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 11016-71-0
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CAS no.: 178064-02-3
